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Compound of Interest

Compound Name: 1,5-Dimethyl-1H-indazol-4-ol

CAS No.: 1416714-14-1

Cat. No.: B3102341

Get Quote

Unsubstituted 1H-indazole exists in a tautomeric equilibrium with 2H-indazole.

Thermodynamically, the 1H-tautomer is approximately 3.2 to 4.1 kcal/mol more stable than the

2H-tautomer[2].

When we methylate the nitrogen atoms, we lock the scaffold into specific electronic states:

1-Methylindazole (N1-Methylation): Locks the molecule in the 1H-tautomeric form. The

benzene ring retains its full aromatic character, and the molecule maintains a specific

hydrogen-bond acceptor vector at the N2 position[2][3].

2-Methylindazole (N2-Methylation): Locks the molecule in the 2H-tautomeric form. This shifts

the aromaticity toward the pyrazole ring, drastically altering the dipole moment and the

spatial orientation of the molecule within target binding pockets[3].

C-Methylation (e.g., C5 or C6): Does not affect the N-H tautomeric equilibrium directly but

increases the lipophilicity and electron density of the benzene ring, often enhancing

electrophilic susceptibility and hydrophobic pocket insertion[4].
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Logical relationship of indazole methylation patterns and target binding affinity.

Comparative Biological Activity: Case Studies
Case Study A: Tyrosine and Serine/Threonine Kinase
Inhibition (VEGFR-2 & PLK4)
Indazoles frequently act as ATP-competitive kinase inhibitors by mimicking the adenine ring of

ATP and forming hydrogen bonds with the kinase hinge region[5].

N-Methylation: N1-methylation is generally preferred for kinase inhibitors. The N1-methyl

group projects into the solvent-exposed region or a shallow pocket, while the N2 atom

remains available to accept a hydrogen bond from the hinge region backbone[5]. Conversely,

N2-methylation often causes a steric clash with the hinge region and abolishes the critical

hydrogen-bond acceptor capability, leading to a profound loss of potency.

C-Methylation: Adding a methyl group at the C5 position pushes the scaffold deeper into the

hydrophobic "back pocket" of kinases like Polo-like kinase 4 (PLK4). For instance, rational
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drug design utilizing functional group migration to the C5 position yielded indazole

derivatives with exceptional PLK4 inhibitory activity (IC50 < 0.1 nM)[6].

Case Study B: Monoamine Oxidase (MAO) Isoform
Selectivity
The regiochemistry of indazole methylation can act as a "selectivity switch" between enzyme

isoforms. In a study of brain-penetrant indazole-5-carboxamides:

MAO-B: N1-methylated regioisomers proved to be extremely potent and selective inhibitors

of MAO-B (IC50 = 0.386 nM), fitting perfectly into the bipartite cavity of the MAO-B active

site[7].

MAO-A: N2-methylation decreased MAO-B potency but caused a remarkable increase in

inhibitory activity against MAO-A[7]. The 2H-tautomeric geometry shifts the orientation of the

carboxamide group relative to the FAD cofactor, optimizing interactions within the slightly

larger MAO-A active site.

Case Study C: Serotonin Receptor (5-HT2A) Agonism
When evaluating indazole analogs of the psychedelic tryptamine 5-MeO-DMT, spatial

constraints are highly unforgiving. The 1-methylindazole analog retained moderate functional

potency at 5-HT2 receptors. However, the 2-methylindazole analog was found to be completely

inactive at 5-HT2A (up to 10 μM)[8]. This demonstrates that the spatial arrangement and the

altered vector of the basic amine side-chain in the 2H-form prevent the necessary receptor

activation conformation[8].

Quantitative Data Comparison
The following table synthesizes the biological performance of differently methylated indazoles

across the discussed targets, highlighting the drastic shifts in IC50/Ki values based on methyl

placement.
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Causality /
Mechanism

VEGFR-2

(Kinase)

Indazole-

pyrimidine

High Potency

(Maintains

hinge H-

bonds)

Low Potency

(Steric clash

at hinge)

Moderate/Hig

h

(Hydrophobic

interactions)

N1-methyl

projects to

solvent; N2-

methyl

disrupts ATP-

mimetic

binding[1][9].

PLK4

(Kinase)

Axitinib

analogs

Active (Ki ~

4.2 nM)
Inactive

Exceptional

(IC50 < 0.1

nM)

C5-methyl

exploits a

deep

hydrophobic

pocket

adjacent to

the ATP

site[6].

MAO-B

(Oxidase)

Indazole-5-

carboxamide

0.386 nM

(Highly

Selective)

Decreased

Potency
N/A

N1-methyl

aligns

perfectly with

the MAO-B

bipartite

cavity[7].

MAO-A

(Oxidase)

Indazole-5-

carboxamide

Inactive (>10

μM)

420 - 764 nM

(Selective)
N/A

N2-methyl

shifts the

dipole,

favoring the

MAO-A active

site

geometry[7].

5-HT2A

(Receptor)

5-MeO-DMT

analogs

Active

(Moderate

Agonism)

Inactive (>10

μM)

N/A 2-methyl

alters the

spatial vector

of the
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ethylamine

side chain,

preventing

activation[8].

Experimental Protocols & Workflows
To ensure trustworthiness and reproducibility, the following self-validating protocols outline the

standard methodologies for synthesizing and evaluating these regioisomers.

Protocol A: Regioselective Methylation and Separation
Causality: Direct methylation of indazoles typically yields a mixture of N1 and N2 isomers under

thermodynamic and kinetic control, respectively. Separation is critical before biological

evaluation to prevent false-positive target engagement.

Reaction: Dissolve the indazole precursor (1.0 eq) and K2CO3 (1.2 eq) in anhydrous DMF.

Stir for 1 hour at room temperature[7].

Alkylation: Add methyl iodide (1.2 eq) dropwise. Stir for 4-12 hours. The reaction typically

favors the N1-isomer (thermodynamic product) but yields significant N2-isomer (kinetic

product)[7][10].

Quench & Extract: Quench with H2O, extract with EtOAc (3x). Wash organic layers with

brine, dry over MgSO4, and concentrate in vacuo.

Separation: Purify via preparative HPLC or silica gel chromatography. Validation: Confirm

regiochemistry via 2D-NOESY NMR. The N1-methyl protons will show NOE cross-peaks

with the C7-proton, whereas the N2-methyl protons will show NOE cross-peaks with the C3-

proton.

Protocol B: Radiometric Kinase Assay (e.g., PLK4 or
VEGFR-2)
Causality: Radiometric assays remain the gold standard for kinase profiling because they

directly measure the transfer of the phosphate group, avoiding the interference common in

fluorescence-based assays caused by the intrinsic fluorescence of some indazole derivatives.
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Preparation: Prepare a master mix containing the recombinant kinase (e.g., PLK4), substrate

peptide, and kinase buffer (HEPES pH 7.5, MgCl2, DTT, and BSA).

Compound Addition: Dispense the methylated indazole isomers (N1 vs N2 vs C5) in a 10-

point dose-response curve (10 μM to 0.1 nM) into a 384-well plate using acoustic dispensing

(e.g., Echo).

Initiation: Initiate the reaction by adding a mixture of cold ATP (at the Km value for the

specific kinase) and [γ-33P]-ATP.

Incubation & Termination: Incubate for 60 minutes at room temperature. Terminate the

reaction by spotting the mixture onto P81 phosphocellulose filter paper.

Washing & Detection: Wash the filter paper extensively with 0.75% phosphoric acid to

remove unreacted [γ-33P]-ATP. Dry and read the incorporated radioactivity using a

scintillation counter. Calculate IC50 using a 4-parameter logistic regression.

Regioselective Synthesis
(N1 vs N2 Methylation)

HPLC Separation &
2D-NOESY NMR

In Vitro Biological Assay
Target Engagement

Radiometric Kinase Assay
(33P-ATP Transfer)

Fluorometric MAO Assay
(Isoform Selectivity)
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Step-by-step experimental workflow for synthesizing and evaluating methylated indazoles.

Conclusion
The biological activity of methylated indazoles is highly sensitive to the exact position of the

methyl group. N1-methylation generally preserves the 1H-tautomer, maintaining the hydrogen-

bonding networks required for robust kinase inhibition and MAO-B selectivity. Conversely, N2-

methylation forces the 2H-tautomer, which often abolishes kinase and 5-HT receptor activity

due to steric clashes and altered dipoles, but can uniquely unlock activity against targets like

MAO-A. Finally, C-methylation (such as C5) offers a powerful tool to exploit deep hydrophobic

pockets without disrupting the core tautomeric equilibrium. For drug development

professionals, rigorous regioselective synthesis combined with 2D-NMR validation is non-

negotiable prior to biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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